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Compound of Interest

Compound Name: C.I. Reactive red 2

Cat. No.: B105821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties,

applications, and experimental protocols related to C.I. Reactive Red 2, a widely used

monoazo reactive dye.

Core Chemical and Physical Properties
C.I. Reactive Red 2, also known by synonyms such as Procion Brilliant Red 5BS and Procion

Red MX-5B, is a synthetic dye valued for its vibrant color and ability to form covalent bonds

with various substrates.[1][2] Its fundamental properties are summarized in the table below.

Property Value Reference

Chemical Formula C₁₉H₁₀Cl₂N₆Na₂O₇S₂ [1][3][4]

Molecular Weight 615.3 g/mol [1]

CAS Number 17804-49-8 [1]

Appearance Purplish-red powder [3]

Solubility in Water
60 g/L at 20°C; 160 g/L at

50°C
[3]

λmax 538 nm
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Applications in Research and Industry
C.I. Reactive Red 2 has primary applications in the textile industry for dyeing cellulosic fibers

such as cotton, viscose, and linen, as well as protein fibers like wool and silk.[3] Its reactive

dichlorotriazine group allows it to form strong, covalent bonds with the hydroxyl or amino

groups of these fibers, resulting in excellent wash fastness.

In the realm of biological research, its synonym Procion Red MX-5B has been utilized for the

visualization of the osteocyte canalicular system.[2] Additionally, it has been employed as an

adsorbate in biosorption studies involving microorganisms like Bacillus subtilis.

Experimental Protocol: Textile Dyeing with C.I.
Reactive Red 2
The following is a detailed methodology for the exhaust dyeing of cotton fabric with C.I.
Reactive Red 2. This process involves the exhaustion of the dye onto the fiber, followed by a

fixation step to create a permanent covalent bond.

Materials and Reagents:

C.I. Reactive Red 2

Cotton fabric

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Sodium carbonate (Na₂CO₃)

Acetic acid

Soaping agent

Deionized water

Procedure:

Preparation of the Dyebath:
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Prepare a dyebath with a liquor ratio (ratio of the weight of the goods to the volume of the

dye liquor) of 1:20.

Add a sequestering agent to complex any interfering metal ions in the water.

Add sodium chloride or Glauber's salt to the dyebath. The salt acts as an electrolyte to

promote the exhaustion of the dye onto the cotton fibers.

Dyeing (Exhaustion):

Introduce the cotton fabric into the dyebath at room temperature.

Add the pre-dissolved C.I. Reactive Red 2 dye to the bath.

Run the dyeing machine for 30-45 minutes to allow for the even distribution and

exhaustion of the dye onto the fabric.

Fixation:

Gradually add a solution of sodium carbonate to the dyebath to raise the pH to

approximately 10.5-11.5. This alkaline condition facilitates the chemical reaction between

the reactive dye and the hydroxyl groups of the cellulose in the cotton.

Continue the dyeing process for another 45-60 minutes to ensure complete fixation of the

dye.

Washing and Soaping:

Drain the dyebath.

Rinse the dyed fabric with cold water to remove unfixed dye and excess alkali.

Perform a soaping treatment at or near boiling temperature with a suitable soaping agent.

This step is crucial for removing any hydrolyzed dye and improving the final wash fastness

of the fabric.

Rinse the fabric thoroughly with hot and then cold water.
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Neutralization and Drying:

Neutralize the fabric with a dilute solution of acetic acid.

Rinse again with water.

Dry the dyed fabric.

Experimental Workflow Diagram
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Caption: Experimental workflow for the exhaust dyeing of cotton with C.I. Reactive Red 2.

Safety and Handling
C.I. Reactive Red 2 is an irritant and may cause sensitization by inhalation and skin contact. It

is important to handle this chemical with appropriate personal protective equipment, including

gloves, safety glasses, and a dust mask, in a well-ventilated area. Avoid creating dust. In case

of contact with eyes, rinse immediately with plenty of water and seek medical advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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